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Compound of Interest

Ethyl 2-aminopyrimidine-5-
Compound Name:
carboxylate

Cat. No.: B112800

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-aminopyrimidine-5-carboxylate is a heterocyclic organic compound featuring a
pyrimidine core functionalized with both an amino group and an ethyl ester. This structure
makes it a valuable building block in medicinal chemistry and synthetic organic chemistry.
Pyrimidine derivatives are of significant interest in drug development due to their presence in a
wide array of biologically active molecules, including antimicrobial and anticancer agents.[1]

Core Chemical Properties

Ethyl 2-aminopyrimidine-5-carboxylate is a solid at room temperature.[2] The presence of
the amino group imparts basic properties to the molecule, allowing it to act as a hydrogen bond
donor and a nucleophile in chemical reactions.[1] The ethyl ester group enhances its solubility
in common organic solvents.[1]

Physicochemical Data

While extensive experimental data for Ethyl 2-aminopyrimidine-5-carboxylate is not widely
available in the cited literature, the fundamental properties derived from its chemical structure
are summarized below.
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Property Value Source(s)

CAS Number 57401-76-0 [2][3]

Molecular Formula C7H9N30:2 [2][3]

Molecular Weight 167.17 g/mol [3]
ethyl 2-aminopyrimidine-5-

IUPAC Name [3]
carboxylate

SMILES CCOC(=0)C1=CN=C(N=C1)N [3]
GCGQBUJYXVSZBS-

InChl Key [21[3]
UHFFFAOYSA-N

Appearance Solid [2]

Topological Polar Surface Area  78.1 A2 [3]

XLogP3 0.2 [3]

Note: Experimental values for melting point, boiling point, and specific solubility are not
available in the searched literature. The data presented are computed or based on general
observations.

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for Ethyl 2-
aminopyrimidine-5-carboxylate are not provided in the reviewed sources. For drug
development and research, empirical determination of these spectra is a critical step for
structural confirmation and quality control.

Synthesis and Experimental Protocols

The synthesis of Ethyl 2-aminopyrimidine-5-carboxylate generally involves multi-step
organic reactions.[1] While a specific, detailed protocol for this exact molecule is not available
in the cited literature, a general understanding can be drawn from the synthesis of related
aminopyrimidine structures.
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A common approach for creating the aminopyrimidine core involves the condensation of a
three-carbon component with an amidine-containing reactant. For instance, a generalized
synthesis workflow might involve the reaction of a substituted acrylonitrile with a formamidine
derivative.

Representative Synthetic Workflow (Hypothetical)

Below is a logical workflow illustrating a potential synthetic pathway, based on common organic
chemistry principles for pyrimidine synthesis.

Starting Materials

Ethyl 2-formyl-3-aminocrotonate

Reaction

Cyclocondensation

Workup &qurification

Aqueous Workup
(e.g., Extraction)

;

Chromatography / Recrystallization

Product

Ethyl 2-aminopyrimidine-5-carboxylate

Click to download full resolution via product page

A generalized workflow for pyrimidine synthesis.
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Biological and Pharmacological Context

The pyrimidine scaffold is a cornerstone in the development of therapeutics. Various derivatives
have shown a broad spectrum of biological activities. While no specific studies on the biological
effects or signaling pathway modulation of Ethyl 2-aminopyrimidine-5-carboxylate were
identified, related aminopyrimidine compounds have been investigated as:

o STATG6 Inhibitors: Certain 2-aminopyrimidine-5-carboxamide derivatives have been
synthesized and evaluated as inhibitors of the STAT6 protein, which is a therapeutic target
for allergic conditions.[4]

e Anticancer Agents: The aminopyrimidine structure is a key component in molecules designed
as Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors, a major target in
oncology.[5]

 Biofilm Modulators: The 2-aminopyrimidine scaffold has been identified as a novel structure
for the modulation of bacterial biofilm formation.

Given its structure, Ethyl 2-aminopyrimidine-5-carboxylate serves as a key intermediate,
providing a foundation that medicinal chemists can elaborate upon to generate novel drug
candidates targeting a range of diseases. Further research is necessary to elucidate its specific
biological activities.

Safety and Handling

Based on Globally Harmonized System (GHS) classifications for this compound, it is
considered harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[3]

Precautionary Measures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Use only in a well-ventilated area.

Wear protective gloves, eye protection, and face protection.
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« In case of contact with eyes, rinse cautiously with water for several minutes.

Standard laboratory safety protocols should be strictly followed when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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